Cas no 1804089-61-9 (2-Chloro-3-ethylphenylpropanal)

• Product Name: 2-Chloro-3-ethylphenylpropanal
• CAS No: 1804089-61-9
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 4961967
• Update Time: 2023-08-24

2-Chloro-3-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-ethylphenylpropanal

• Inchi： 1S/C11H13ClO/c1-3-9-5-4-6-10(11(9)12)8(2)7-13/h4-8H,3H2,1-2H3
• InChI Key： RTSFGCHGXQIQCC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C=O)C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1